Cas no 287193-06-0 (Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate)

Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate is a versatile heterocyclic compound featuring a pyranone core with an ester functional group. Its structure combines a 4-oxo-3,4-dihydro-2H-pyran scaffold with an ethyl carboxylate moiety, making it a valuable intermediate in organic synthesis. This compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and fine chemicals due to its reactivity as a Michael acceptor and its ability to participate in cyclization reactions. The presence of both carbonyl and ester groups allows for diverse transformations, including nucleophilic additions and condensations. Its stability under standard conditions and high purity make it suitable for precise synthetic applications. Researchers value this compound for its role in constructing complex molecular architectures.
Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate structure
287193-06-0 structure
Product Name:Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
CAS No:287193-06-0
MF:C8H10O4
MW:170.162602901459
CID:1011530
PubChem ID:22495097
Update Time:2025-11-01

Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
    • ethyl 4-oxo-2,3-dihydropyran-2-carboxylate
    • 4-oxo-3,4-dihydro-2H-pyran-2-carboxylic acid ethyl ester
    • AK-82113
    • ANW-67826
    • CTK8C2111
    • SureCN3821303
    • DB-023435
    • 287193-06-0
    • 2H-Pyran-2-carboxylic acid, 3,4-dihydro-4-oxo-, ethyl ester
    • Ethyl4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
    • A912545
    • SCHEMBL3821303
    • DTXSID40626187
    • IAAASNBKIHCSJH-UHFFFAOYSA-N
    • MDL: MFCD20922880
    • Inchi: 1S/C8H10O4/c1-2-11-8(10)7-5-6(9)3-4-12-7/h3-4,7H,2,5H2,1H3
    • InChI Key: IAAASNBKIHCSJH-UHFFFAOYSA-N
    • SMILES: O1C=CC(CC1C(=O)OCC)=O

Computed Properties

  • Exact Mass: 170.0579
  • Monoisotopic Mass: 170.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate Security Information

  • Storage Condition:Sealed in dry,2-8°C

Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A119001142-1g
Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
287193-06-0 95%
1g
$400.00 2023-09-02
Chemenu
CM181690-5g
ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
287193-06-0 95%
5g
$593 2021-08-05
Chemenu
CM181690-1g
ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
287193-06-0 95%
1g
$289 2024-07-28
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD02213-5g
Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
287193-06-0 95%
5g
$3212 2023-09-07
Ambeed
A619290-1g
Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
287193-06-0 95+%
1g
$265.0 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1732444-1g
Ethyl 4-oxo-3,4-dihydro-2h-pyran-2-carboxylate
287193-06-0 98%
1g
¥2782.00 2024-05-20

Additional information on Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate

Comprehensive Overview of Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate (CAS No. 287193-06-0)

Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate (CAS No. 287193-06-0) is a versatile organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative of 4-oxo-3,4-dihydro-2H-pyran-2-carboxylic acid has garnered significant attention due to its unique structural properties and potential applications in drug discovery. The compound's pyran ring and ester functional group make it a valuable intermediate for synthesizing heterocyclic compounds, which are crucial in modern medicinal chemistry.

In recent years, the demand for Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate has surged, particularly in the context of green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methods to produce such intermediates, aligning with global trends toward reducing environmental impact. The compound's CAS No. 287193-06-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its applications span from antimicrobial agents to flavor and fragrance industries, showcasing its multifaceted utility.

One of the most discussed topics in relation to Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate is its role in catalysis and asymmetric synthesis. The compound's ability to act as a precursor for chiral molecules has made it a subject of interest in enantioselective reactions, a hot topic in organic chemistry. Additionally, its structural motif is often explored in computational chemistry studies, where researchers use molecular modeling to predict its reactivity and interactions.

The synthesis of Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate typically involves condensation reactions or cyclization of appropriate precursors. Recent advancements in microwave-assisted synthesis have improved the efficiency of producing this compound, reducing reaction times and energy consumption. These innovations are particularly appealing to industries aiming for cost-effective and scalable production methods.

From a commercial perspective, Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate is often listed in catalogs of specialty chemicals, with suppliers emphasizing its high purity and consistent quality. The compound's CAS No. 287193-06-0 serves as a critical identifier for procurement and regulatory compliance. Its stability under standard storage conditions makes it a reliable choice for laboratories and manufacturing facilities.

In conclusion, Ethyl 4-oxo-3,4-dihydro-2H-pyran-2-carboxylate (CAS No. 287193-06-0) represents a pivotal building block in synthetic chemistry. Its applications in drug development, material science, and industrial processes underscore its importance. As research continues to uncover new uses for this compound, its prominence in scientific and industrial communities is expected to grow further.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen